2,5-Dichloro-N-[4-[(2,5-dichlorobenzoyl)amino]phenyl]benzamide

• CAS No.: 548779-60-8
• Product Name: 2,5-Dichloro-N-[4-[(2,5-dichlorobenzoyl)amino]phenyl]benzamide
• Molecular Formula: C20H12Cl4N2O2
• Molecular Weight: 454.1 g/mol
• IUPAC Name: 2,5-dichloro-N-[4-[(2,5-dichlorobenzoyl)amino]phenyl]benzamide
• Standard InChI: InChI=1S/C20H12Cl4N2O2/c21-11-1-7-17(23)15(9-11)19(27)25-13-3-5-14(6-4-13)26-20(28)16-10-12(22)2-8-18(16)24/h1-10H,(H,25,27)(H,26,28)
• Standard InChIKey: VCLHHRGZKNUOAQ-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1NC(=O)C2=C(C=CC(=C2)Cl)Cl)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=C(C=CC(=C2)Cl)Cl)NC(=O)C3=C(C=CC(=C3)Cl)Cl
• Appearance: Solid powder
• Description: IHR-1 is a cell-membrane-impermeable Smo antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IHR-1; IHR 1; IHR1
• Reference: 1: Fan CW, Chen B, Franco I, Lu J, Shi H, Wei S, Wang C, Wu X, Tang W, Roth MG, Williams NS, Hirsch E, Chen C, Lum L. The Hedgehog pathway effector smoothened exhibits signaling competency in the absence of ciliary accumulation. Chem Biol. 2014 Dec 18;21(12):1680-9. doi: 10.1016/j.chembiol.2014.10.013. Epub 2014 Dec 4. Erratum in: Chem Biol. 2015 Apr 23;22(4):559. PubMed PMID: 25484239; PubMed Central PMCID: PMC4272670.
• PubChem Compound: 2167042
• Last Modified: Nov 11 2021